2-(2-((4-Amino-6-(benzylamino)-5-nitropyrimidin-2-yl)amino)ethoxy)ethanol

• IUPAC Name: 2-[2-[[4-amino-6-(benzylamino)-5-nitropyrimidin-2-yl]amino]ethoxy]ethanol
• InChI: InChI=1S/C15H20N6O4/c16-13-12(21(23)24)14(18-10-11-4-2-1-3-5-11)20-15(19-13)17-6-8-25-9-7-22/h1-5,22H,6-10H2,(H4,16,17,18,19,20)
• InChI Key: RPURUHJQHKEJMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=NC(=C2[N+](=O)[O-])N)NCCOCCO
• Molecular Formula: C15H20N6O4
• Molecular Weight: 348.36 g/mol
• Solubility: >52.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 573938-21-3

Description

2-(2-((4-Amino-6-(benzylamino)-5-nitropyrimidin-2-yl)amino)ethoxy)ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of biochemistry and pharmacology.

Scientific Research Applications

Thermodynamic Study of Pyrimidine Derivatives

A study explored the solubility of pyrimidine derivatives in different organic solvents, providing insights into their thermodynamic properties. This research is crucial for understanding the behavior of such compounds in various solvents, which can be applied in the synthesis and development of new drugs or materials (Yao, Xia, & Li, 2017).

Recyclization Reactions of Pyrimidinium Salts

Another study focused on the recyclization reactions of pyrimidinium salts, leading to the formation of various pyrimidine derivatives. This research highlights the versatility of pyrimidines as building blocks for synthesizing complex molecules, which could have applications in medicinal chemistry and materials science (Vardanyan, Danagulyan, Mkrtchyan, & Hruby, 2011).

Synthesis and Characterization of Schiff Bases from Pyridine

Research on the synthesis and spectral characterization of unsymmetrical Schiff bases derived from 2,3-diaminopyridine reveals methods for creating complex molecules with potential applications in the development of new materials or pharmaceuticals (Opozda, Łasocha, & Włodarczyk-Gajda, 2003).

Antimicrobial Activity of Pyridine Derivatives

A study on the synthesis and antimicrobial activity of new pyridine derivatives demonstrates the potential of pyrimidine and pyridine-based compounds in the development of new antimicrobial agents. This research could contribute to the fight against antibiotic-resistant bacteria (Patel, Agravat, & Shaikh, 2011).